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Compound Name: RU5135

Cat. No.: B10770771

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of RU5135 in dimethyl sulfoxide (DMSO). RU5135 is a steroid derivative known
for its activity as an antagonist of inhibitory amino acids. Accurate preparation of stock solutions
is critical for ensuring the reproducibility and reliability of experimental results in
pharmacological and biological studies.

Introduction

RU5135 (CAS #78774-26-2) is a research chemical with a molecular weight of 304.43 g/mol
and a chemical formula of CL8H28N202[1]. Due to its hydrophobic nature, it is readily soluble
in organic solvents such as DMSO[1]. This protocol outlines the necessary steps to prepare a
concentrated stock solution of RU5135 in DMSO, which can then be diluted to working
concentrations for various in vitro and in vivo assays.

Quantitative Data Summary

The following table summarizes the key quantitative information for RU5135 and the
preparation of its stock solution.
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Parameter Value Reference
Compound Name RU5135 [1]
CAS Number 78774-26-2 [1]
Molecular Formula C18H28N202 [1]
Molecular Weight 304.43 g/mol [1]
Solubility Soluble in DMSO [1]
Recommended Solvent DMSO [1]

Short term (days to weeks): O -
Solid Storage 4 °C. Long term (months to [1]
years): -20 °C.

Short term (days to weeks): O -
Stock Solution Storage 4 °C. Long term (months): -20 [1]
°C.

Experimental Protocol: Preparation of a 10 mM
RU5135 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RU5135 in DMSO. The
required mass of RU5135 for other desired concentrations can be calculated using the formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Materials and Equipment

e RU5135 solid powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

e Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

o Weighing RU5135: Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
Carefully weigh out the desired amount of RU5135 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh 3.04 mg of RU5135 (10 mmol/L * 0.001 L * 304.43 g/mol =
0.00304 g = 3.04 mg).

e Adding DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the
tube containing the RU5135 powder. For the example above, add 1 mL of DMSO.

» Dissolution: Close the tube or vial securely. Vortex the solution for 1-2 minutes until the
RU5135 is completely dissolved. Visually inspect the solution to ensure there are no visible
particles. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

» Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C for long-term storage (months) or at 4°C
for short-term storage (days to weeks)[1]. Protect the stock solution from light.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the RU5135 stock solution.
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Workflow for RU5135 Stock Solution Preparation

(1. Prepare Workspace and Don PPE)

Safety First

(2. Weigh RU5135 Powder)

recise Measurement

(3. Add Anhydrous DMSO)

nsure Complete Dissolution

(4. \Vortex to Dissolve)

revent Contamination and Freeze-Thaw Cycles

(5. Aliquot into Single-Use Tubes)

aintain Stability

G. Store at -20°C (Long-term) or 4°C (Short-termD

Click to download full resolution via product page
Caption: Workflow for preparing RU5135 stock solution.

Safety Precautions

e RU5135 is a research chemical. The toxicological properties have not been fully
investigated. Handle with care and avoid direct contact with skin, eyes, and clothing.
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e DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Always wear appropriate gloves when handling DMSO-containing solutions.

e Work in a well-ventilated area or a chemical fume hood.

e Dispose of waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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